Cas no 150900-42-8 (Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-)

• Product Name: Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
• CAS No: 150900-42-8
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 99759
• PubChem ID: 9899125
• Update Time: 2025-04-18

Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(3,4-dihydroxy-5-methylphenyl)methylene]-
• Propanedinitrile, [(3,4-dihydroxy-5-methylphenyl)methylene]- (9CI)
• SCHEMBL10186359
• BDBM50036684
• 2-(3,4-Dihydroxy-5-methyl-benzylidene)-malononitrile
• 2-(3,4-Dihydroxy-5-methylbenzylidene)malononitrile
• CHEMBL116423
• 2-[(3,4-DIHYDROXY-5-METHYLPHENYL)METHYLIDENE]PROPANEDINITRILE
• 150900-42-8
• Propanedinitrile,[(3,4-dihydroxy-5-methylphenyl)methylene]-(9ci)

• Inchi： 1S/C11H8N2O2/c1-7-2-8(3-9(5-12)6-13)4-10(14)11(7)15/h2-4,14-15H,1H3
• InChI Key： NBBJLHJHLMMMKM-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(/C=C(\C#N)/C#N)C=C1C)O

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.04